Cas no 336101-01-0 (Ethanone,1-[4-(1-hydroxyethyl)-2-cyclopenten-1-yl]-)
![Ethanone,1-[4-(1-hydroxyethyl)-2-cyclopenten-1-yl]- structure](https://www.kuujia.com/scimg/cas/336101-01-0x500.png)
336101-01-0 structure
Product name:Ethanone,1-[4-(1-hydroxyethyl)-2-cyclopenten-1-yl]-
Ethanone,1-[4-(1-hydroxyethyl)-2-cyclopenten-1-yl]- Chemical and Physical Properties
Names and Identifiers
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- Ethanone,1-[4-(1-hydroxyethyl)-2-cyclopenten-1-yl]-
- Ethanone, 1-[4-(1-hydroxyethyl)-2-cyclopenten-1-yl]- (9CI)
- 336101-01-0
-
- Inchi: InChI=1S/C9H14O2/c1-6(10)8-3-4-9(5-8)7(2)11/h3-4,6,8-10H,5H2,1-2H3
- InChI Key: YOUAEBBNHHGPFO-UHFFFAOYSA-N
- SMILES: CC(C1C=CC(C(=O)C)C1)O
Computed Properties
- Exact Mass: 154.09900
- Monoisotopic Mass: 154.099379685g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 11
- Rotatable Bond Count: 2
- Complexity: 184
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 3
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 37.3Ų
- XLogP3: 0.7
Experimental Properties
- PSA: 37.30000
- LogP: 1.14850
Ethanone,1-[4-(1-hydroxyethyl)-2-cyclopenten-1-yl]- Related Literature
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Ekaterina A. Ivanova,Mikhail A. Maslov,Tatyana O. Kabilova,Pavel A. Puchkov,Anna S. Alekseeva,Ivan A. Boldyrev,Valentin V. Vlassov,Galina A. Serebrennikova,Nina G. Morozova,Marina A. Zenkova Org. Biomol. Chem., 2013,11, 7164-7178
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Kathleen Servaty,Cécile Moucheron,Andrée Kirsch-De Mesmaeker Dalton Trans., 2011,40, 11704-11711
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S. Brück,C. Krause,R. Turrisi,L. Beverina,S. Wilken,W. Saak,A. Lützen,H. Borchert,M. Schiek,J. Parisi Phys. Chem. Chem. Phys., 2014,16, 1067-1077
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Lamiaa A. Hassan,Sara M. Shatat,Basma M. Eltanany,Samah S. Abbas Anal. Methods, 2019,11, 3198-3211
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